N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[4-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]phenyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H22FN5O/c1-3-23-21-24-14(2)12-19(27-21)25-17-8-10-18(11-9-17)26-20(28)13-15-4-6-16(22)7-5-15/h4-12H,3,13H2,1-2H3,(H,26,28)(H2,23,24,25,27)
• InChI Key: CBTDEUDADLPBNZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F)C
• Molecular Formula: C21H22FN5O
• Molecular Weight: 379.4 g/mol

Description

N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H22FN5O and its molecular weight is 379.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-(4-fluorophenyl)acetamide is 379.18083850 g/mol and the complexity rating of the compound is 477. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis of Pyrimidinones : 1-Alkyl-5-phenyl-4(1H)pyrimidinones are synthesized by condensing β-(dimethylamino)-N-[(dimethylamino)methylene] atropamides with methyl or ethyl amine, demonstrating the compound's role in chemical synthesis (Beck & Gajewski, 1976).

• Fluorochrome Development : The compound's derivative, N-(4-(7-Diethylamino-methylcoumarin-3-yl)

phenyl)maleimide (CPM) and its iodoacetamide counterpart show promise as fluorochromes for studying thiols, thanks to their bright blue fluorescence when forming adducts with thiols (Sippel, 1981).

• Cancer Research and Histone Deacetylase Inhibition : The compound is also involved in cancer research. For instance, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) is an isotype-selective histone deacetylase (HDAC) inhibitor, showing potential as an anticancer drug (Zhou et al., 2008).

• Synthesis of Pyrimidine Derivatives with Antianaphylactic Activity : Synthesis of pyrimidinone derivatives like 3-Amino-4-methyl-6-phenyl-thieno[2,3-d]pyrimidines demonstrates potential antianaphylactic activities, indicating its use in developing treatments for allergies and related conditions (Wagner, Vieweg & Leistner, 1993).

• Development of Chemosensors : The compound's derivatives have been used to develop chemosensors for monitoring zinc concentrations in living cells and aqueous solutions, showing its application in environmental and biological monitoring (Park et al., 2015).

• Herbicidal Activity : Derivatives of the compound have been synthesized and shown to have herbicidal activities, particularly against dicotyledonous weeds, suggesting its application in agriculture (Wu et al., 2011).

• Radiopharmaceutical Development : The compound has been utilized in the synthesis of radioligands like [18F]PBR111 for imaging the translocator protein (18 kDa) with PET, indicating its use in diagnostic imaging (Dollé et al., 2008).

• NF-kappaB and AP-1 Gene Expression Inhibition : The pyrimidine portion of specific compounds related to this chemical has been studied for inhibiting NF-kappaB and AP-1 gene expression, suggesting potential in gene regulation studies (Palanki et al., 2000).

• Anticancer Drug Development : Synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide demonstrates its potential as an anticancer drug through in silico modeling targeting the VEGFr receptor (Sharma et al., 2018).